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A comprehensive in vitro comparison of Transbond orthodontic adhesives against market
alternatives reveals nuances in long-term bond strength and material degradation. This guide
synthesizes data from multiple studies to provide researchers, scientists, and drug
development professionals with a clear, data-driven overview of performance under simulated
clinical conditions.

In the demanding environment of the oral cavity, the longevity and stability of orthodontic
adhesives are paramount to successful treatment outcomes. 3M's Transbond series of
adhesives, including Transbond XT, Transbond Plus Self-Etching Primer, and Transbond
MIP Moisture Insensitive Primer, are widely utilized in clinical practice. This guide delves into
their in vitro performance over time, comparing them with other commercially available
orthodontic adhesives through the lens of shear bond strength (SBS) after artificial aging and
direct measures of material degradation.

Long-Term Bond Strength: A Comparative Analysis

The ability of an adhesive to maintain a strong bond between the bracket and enamel over the
course of orthodontic treatment is critical. In vitro studies frequently employ artificial aging
protocols, such as water storage and thermocycling, to simulate the effects of the oral
environment on bond strength.

Shear Bond Strength After Water Storage
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Water storage is a common method to simulate the hydrolytic degradation of adhesive resins

over time. The following table summarizes the shear bond strength of Transbond adhesives

compared to other products after various periods of water storage.

Mean Shear

Mean Shear

Adhesive . . Comparison Bond Strength
Time Point Bond Strength .
System Adhesive(s) (MPa) + SD of
(MPa) = SD .
Competitor(s)
12.71 + (not ) 5.30 % (not
Transbond XT 24 hours N First Step -~
specified) specified)
30 days (not specified) First Step (not specified)
3 months (not specified) First Step (not specified)
Transbond Plus 10.96 + (not ) 5.30 £ (not
24 hours -~ First Step -
SEP specified) specified)
30 days (not specified) First Step (not specified)
3 months (not specified) First Step (not specified)
Heliosit
Transbond XT 24 hours 255+ 1.69 . 10.54 + 1.86[1]
Orthodontic
o _ 10.93 £ 1.71,
Heliosit, Enlight,
Transbond XT 48 hours 1291 +2.0 11.77 + 1.87,
Bracepaste
12.87 + 1.59[2]
Transbond MIP N Assure Plus
24 hours (not specified) 12.63 + 6.64][3]
(wet) (wet)

Note: "not specified" indicates that the standard deviation was not provided in the source

material. Some data points for time-based degradation were not available in the reviewed

literature.

Shear Bond Strength After Thermocycling

Thermocycling simulates the temperature fluctuations that occur in the oral cavity, which can

stress the adhesive interface and lead to bond degradation.
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Mean Shear
. . Mean Shear .
Adhesive Thermocycling Comparison Bond Strength
Bond Strength .
System Protocol Adhesive(s) (MPa) + SD of
(MPa) = SD )
Competitor(s)
Transbond Plus 10,000 cycles (not specified) APC Flash-Free (not specified)
significantl significantl
20,000 cycles (sig y APC Flash-Free (sig y
decreased) decreased)[2]

Material Degradation: Water Sorption and Solubility

Direct measures of material degradation, such as water sorption and solubility, provide insight
into the long-term stability of the adhesive itself. Excessive water sorption can lead to
plasticization of the polymer network, reducing its mechanical properties, while high solubility
indicates a loss of material over time.

A study comparing the water sorption and solubility of several orthodontic composites over a
30-day period provided the following insights:

Water Sorption (pg/mm?) Water Solubility (png/mm?)

Adhesive
after 30 days (Mean * SD) after 30 days (Mean * SD)
Transbond XT (not specified) (not specified)
Bisco Ortho Bracket Paste (not specified) (not specified)
Light Bond (not specified) (not specified)
Tetric Evo Flow Significantly Higher Significantly Higher[4]

Note: While the study indicated no significant difference in water sorption between Transbond
XT, Bisco Ortho Bracket Paste, and Light Bond, specific mean and standard deviation values
were not provided in the abstract.[4] Tetric Evo Flow, a flowable composite, showed
significantly higher water sorption and solubility compared to the traditional orthodontic

composites.[4]

Experimental Protocols
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To ensure a thorough understanding of the presented data, the following are detailed

methodologies for the key experiments cited.

Shear Bond Strength (SBS) Testing Protocol

Specimen Preparation: Extracted human or bovine teeth are cleaned and mounted in acrylic
resin, leaving the buccal surface exposed. The enamel surface is then prepared according to
the manufacturer's instructions for the specific adhesive being tested (e.g., acid-etching for
conventional adhesives, or direct application for self-etching primers).

Bracket Bonding: Orthodontic brackets are bonded to the prepared enamel surfaces using
the designated adhesive. Excess adhesive is removed, and the adhesive is light-cured
according to the manufacturer's recommendations.

Artificial Aging: Bonded specimens undergo an aging protocol, such as:

o Water Storage: Specimens are stored in distilled water at 37°C for a specified period (e.qg.,
24 hours, 30 days, 3 months, 6 months).

o Thermocycling: Specimens are subjected to a set number of cycles between cold (e.g.,
5°C) and hot (e.g., 55°C) water baths with a specific dwell time in each.

Debonding: A universal testing machine is used to apply a shear force to the bracket at a
specified crosshead speed (e.g., 1 mm/min) until the bracket debonds. The force at which
failure occurs is recorded.

SBS Calculation: The shear bond strength is calculated in megapascals (MPa) by dividing
the failure load (in Newtons) by the surface area of the bracket base (in mmg2).

Water Sorption and Solubility Testing Protocol (Based
on ISO 4049)

e Specimen Fabrication: Disc-shaped specimens of the adhesive material are fabricated using

a standardized mold.

« Initial Conditioning: The specimens are placed in a desiccator until a constant mass (m1) is

achieved.
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o Water Immersion: The conditioned specimens are immersed in distilled water at 37°C for a
specified period (e.g., 1, 7, or 30 days).

o Mass Measurement after Immersion: After the immersion period, the specimens are
removed from the water, blotted dry, and weighed to determine the mass after water sorption
(m2).

o Reconditioning: The specimens are then returned to the desiccator until they reach a
constant mass again (m3).

 Calculation:
o Water Sorption (Wsp): Wsp = (m2 -m3)/V
o Solubility (Wsl): Wsl = (m1 - m3) / V (where V is the volume of the specimen in mm3).

Visualizing the Experimental Workflow

To further clarify the process of evaluating long-term bond strength, the following diagram
illustrates a typical experimental workflow.

Specimen Preparation Bonding Procedure Antificial Aging Mechanical Testing

Water Storage or Thermocycling [ EEUEEREILEESELR GRS Data Analysis (MPa)

Tooth Extraction & Cleaning smmeg Mounting in Acrylic Enamel Surface Preparation gmmg Adhesive Application s Bracket Placement & Curing

Click to download full resolution via product page

Caption: Experimental workflow for in vitro shear bond strength testing of orthodontic
adhesives.

Conclusion

The in vitro data suggests that Transbond adhesives, particularly Transbond XT, demonstrate
robust shear bond strength that is often comparable or superior to other tested adhesives in
short-term evaluations.[1][2] However, long-term performance, especially under conditions of
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prolonged water exposure and thermal stress, warrants careful consideration. While direct,
long-term degradation data is limited, the available information on water sorption and solubility
indicates that traditional orthodontic composites like Transbond XT may offer greater stability
than some flowable composites.[4] For moisture-sensitive clinical situations, products like
Transbond MIP have shown acceptable performance.[5][6]

Researchers and clinicians should consider the specific clinical application and the available
evidence on long-term performance when selecting an orthodontic adhesive. Further long-term
in vitro studies focusing on a wider range of degradation metrics are needed to provide a more
complete picture of the performance of these materials over the typical duration of orthodontic
treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1178325?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

